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Compound of Interest

Compound Name: Carboplatin-d4

Cat. No.: B15143148 Get Quote

Carboplatin-d4 Stability Technical Support
Center
Disclaimer: No specific stability studies for Carboplatin-d4 were identified in a comprehensive

literature search. The following data and guidance are based on studies of unlabeled

Carboplatin. For most applications, particularly when used as an internal standard in mass

spectrometry, the stability of Carboplatin-d4 is expected to be comparable to that of

Carboplatin. However, minor differences in reaction kinetics due to isotopic effects cannot be

entirely ruled out. The information provided should be used as a guideline, and stability should

be verified under your specific experimental conditions.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for Carboplatin-d4?

A1: Based on information for unlabeled Carboplatin, it is recommended to store Carboplatin-
d4 as a solid at -20°C, protected from moisture and light. Once in solution, the stability is

dependent on the solvent, concentration, temperature, and light exposure.

Q2: How stable is Carboplatin-d4 in aqueous solutions?

A2: The stability of Carboplatin in aqueous solutions is influenced by temperature and the

presence of nucleophiles. Aqueous solutions of Carboplatin are relatively stable, especially
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when protected from light and stored at refrigerated temperatures. For instance, a 1 mg/mL

solution of Carboplatin in sterile water for injection shows less than 10% loss over 14 days at

room temperature.

Q3: What is the effect of pH on the stability of Carboplatin-d4?

A3: The optimal pH for Carboplatin stability is in the range of 4 to 6. The degradation rate of

Carboplatin increases in solutions with a pH above 6.5. Acidic conditions can also lead to the

decomposition of Carboplatin.

Q4: Can I prepare stock solutions of Carboplatin-d4 in 0.9% Sodium Chloride or 5%

Dextrose?

A4: Yes, but with important considerations. Carboplatin is significantly less stable in solutions

containing chloride ions, such as 0.9% Sodium Chloride, due to the formation of cisplatin. If

using 0.9% NaCl, solutions should be used promptly. Stability is much greater in 5% Dextrose,

where it is the preferred diluent for longer-term storage of prepared solutions.
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Issue Possible Cause Recommendation

Inconsistent analytical results

using Carboplatin-d4 internal

standard.

Degradation of Carboplatin-d4

stock or working solutions.

Prepare fresh solutions. Verify

the stability of the solution in

your chosen diluent and

storage conditions. Consider

preparing smaller, single-use

aliquots.

Appearance of unexpected

peaks in chromatograms.

Formation of degradation

products.

Review your solution

preparation and storage. In

chloride-containing solutions,

expect the formation of

cisplatin. In aqueous solutions,

hydrolysis products may form

over time, especially at higher

temperatures or non-optimal

pH.

Loss of signal intensity over

time.

Adsorption to container

surfaces or degradation.

While sorption is generally low

for Carboplatin, consider using

polypropylene or glass

containers. More likely, this is

due to chemical instability.

Refer to the stability tables and

adjust your protocol

accordingly.

Quantitative Stability Data for Carboplatin
The following tables summarize the stability of unlabeled Carboplatin under various conditions.

This data can be used as a reference for estimating the stability of Carboplatin-d4.

Table 1: Stability of Carboplatin in 0.9% Sodium Chloride Solution
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Concentration Temperature
Stability
Period

Percent Loss Reference

0.5 mg/mL
Room

Temperature
3 days ≤ 8.5% [1][2][3]

2.0 mg/mL
Room

Temperature
5 days ≤ 8.5% [1][2][3]

4.0 mg/mL
Room

Temperature
7 days ≤ 8.2% [1][2][3]

0.5 - 4.0 mg/mL
4°C

(Refrigerated)
7 days ≤ 6% [1][2][3]

Table 2: Stability of Carboplatin in 5% Dextrose Solution

Concentration Temperature
Stability
Period

Percent Loss Reference

0.3 mg/mL 20-25°C 42 days < 10% [4]

3.0 mg/mL 20-25°C 63 days < 10% [4]

0.2 mg/mL
Room

Temperature
24 hours

No significant

loss
[5]

0.02 mg/mL
Room

Temperature
> 3 hours Unstable [5]

0.70 & 2.15

mg/mL
Refrigerated 84 days Stable [6]

Table 3: Stability of Carboplatin Under Other Conditions
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Concentration
& Medium

Temperature
Stability
Period

Notes Reference

Aqueous

Solution
37°C 14 days Stable [7]

Aqueous

Solution
60°C - Degrades [7]

10 mg/mL in

multidose vials
25°C 14 days

Stable after

multiple entries

Experimental Protocols
Protocol 1: Stability-Indicating High-Performance Liquid Chromatography (HPLC) Method

This protocol is a generalized procedure based on methods cited in the literature for

determining Carboplatin stability.[1][4]

Chromatographic System:

HPLC system with a UV detector.

Column: C18 reverse-phase column (e.g., Zorbax eclipse XDB-C18, 150 mm x 4.6 mm, 5

µm particle size).[5]

Mobile Phase: Isocratic mixture of water and methanol (e.g., 98:2, v/v).[5]

Flow Rate: 1.0 mL/min.[5]

Detection Wavelength: 230 nm.[5]

Injection Volume: 50 µL.[5]

Sample Preparation:

Prepare Carboplatin solutions at the desired concentrations in the selected diluent (e.g.,

0.9% NaCl, 5% Dextrose).
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Store the solutions under the specified temperature and light conditions.

Analysis:

At predetermined time points (e.g., 0, 24, 48, 72 hours), withdraw an aliquot of the sample

solution.

Inject the sample into the HPLC system.

Record the peak area of the Carboplatin peak.

Data Evaluation:

Calculate the percentage of the initial Carboplatin concentration remaining at each time

point.

Stability is typically defined as retaining at least 90% of the initial concentration.
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Caption: General workflow for a Carboplatin-d4 stability study.

Carboplatin Intermediate Species+ Cl- Cisplatin+ Cl-
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Click to download full resolution via product page

Caption: Simplified degradation of Carboplatin to Cisplatin in the presence of chloride ions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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